Cas no 2228209-52-5 (2-(6-chloro-1-methyl-1H-indol-3-yl)oxyethan-1-amine)

• Product Name: 2-(6-chloro-1-methyl-1H-indol-3-yl)oxyethan-1-amine
• CAS No: 2228209-52-5
• MF: C₁₁H₁₃ClN₂O
• MW: 224.686721563339
• CID: 6217708
• PubChem ID: 165855677
• Update Time: 2025-10-30

2-(6-chloro-1-methyl-1H-indol-3-yl)oxyethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(6-chloro-1-methyl-1H-indol-3-yl)oxyethan-1-amine
• 2228209-52-5
• EN300-1994585
• 2-[(6-chloro-1-methyl-1H-indol-3-yl)oxy]ethan-1-amine

• Inchi： 1S/C11H13ClN2O/c1-14-7-11(15-5-4-13)9-3-2-8(12)6-10(9)14/h2-3,6-7H,4-5,13H2,1H3
• InChI Key： OCLKNXZLFMLNNF-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(=CN(C)C=2C=1)OCCN

Computed Properties

• Exact Mass: 224.0716407g/mol
• Monoisotopic Mass: 224.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 40.2Ų

Additional information on 2-(6-chloro-1-methyl-1H-indol-3-yl)oxyethan-1-amine

Introduction to 2-(6-Chloro-1-methyl-1H-indol-3-yl)oxyethan-1-amine (CAS No. 2228209-52-5)

2-(6-Chloro-1-methyl-1H-indol-3-yl)oxyethan-1-amine, also known by its CAS number 2228209-52-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chlorinated indole moiety and an aminoethanol group. These structural elements contribute to its potential biological activities and make it a valuable candidate for various therapeutic applications.

The chemical structure of 2-(6-Chloro-1-methyl-1H-indol-3-yl)oxyethan-1-amine is defined by the presence of a 6-chloro substituent on the indole ring, a methyl group at the 1-position, and an aminoethanol side chain. The combination of these functional groups imparts specific physicochemical properties that are crucial for its biological interactions. For instance, the chloro substituent can influence the compound's lipophilicity and metabolic stability, while the aminoethanol group can facilitate interactions with biological targets such as receptors or enzymes.

Recent studies have explored the potential therapeutic applications of 2-(6-Chloro-1-methyl-1H-indol-3-yl)oxyethan-1-amine. One notable area of research is its activity as a serotonin receptor modulator. Serotonin receptors play a critical role in various physiological processes, including mood regulation, sleep, and appetite. Compounds that can modulate these receptors have potential applications in treating psychiatric disorders such as depression and anxiety. Preliminary in vitro studies have shown that 2-(6-Chloro-1-methyl-1H-indol-3-yl)oxyethan-1-amine exhibits selective binding to certain serotonin receptor subtypes, suggesting its potential as a lead compound for further drug development.

In addition to its serotonin receptor modulating properties, 2-(6-Chloro-1-methyl-1H-indol-3-yl)oxyethan-1-amine has also been investigated for its neuroprotective effects. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the progressive loss of neurons. Compounds with neuroprotective properties can potentially slow down or halt this degeneration. In vitro studies using neuronal cell cultures have demonstrated that 2-(6-Chloro-1-methyl-1H-indol-3-yl)oxyethan-1-amine can protect neurons from oxidative stress-induced damage, a common mechanism underlying neurodegeneration.

The pharmacokinetic properties of 2-(6-Chloro-1-methyl-1H-indol-3-yloxyethan)-1-amnine are also of interest to researchers. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential and minimizing adverse effects. Preclinical studies in animal models have provided valuable insights into these properties. For example, the compound has been shown to exhibit good oral bioavailability and a favorable half-life, which are desirable characteristics for a potential drug candidate.

To further validate the therapeutic potential of 2-(6-Chloro-1-methyl-H-indol--yloxyethan)-amnine, clinical trials are necessary. While preclinical data are promising, translating these findings into clinical success requires rigorous testing in human subjects. Phase I clinical trials would focus on assessing the safety and tolerability of the compound at various doses, while Phase II trials would evaluate its efficacy in specific patient populations. If successful in early-stage trials, subsequent Phase III trials would be conducted to confirm its therapeutic benefits and establish optimal dosing regimens.

Beyond its therapeutic applications, 2-(6-Chloro--methyl-H-indol--yloxyethan)-amnine has also been studied for its utility as a research tool. Its selective binding to specific serotonin receptor subtypes makes it useful for investigating the roles of these receptors in various physiological processes and disease states. Additionally, the compound can serve as a starting point for developing more potent and selective analogs through structure-based drug design approaches.

In conclusion, 2-(6-Chloro--methyl-H-indol--yloxyethan)-amnine (CAS No. 228809--5) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its pharmacological properties for clinical use. As more data become available from preclinical and clinical studies, this compound may emerge as a valuable asset in the treatment of various neurological and psychiatric disorders.